Cas no 1797858-16-2 (2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate)
2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6726799
- [2-(2-bromophenyl)-2-oxoethyl] 2-fluoropyridine-4-carboxylate
- 2-(2-bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate
- AKOS034676388
- 1797858-16-2
- Z902544454
- 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate
-
- Inchi: 1S/C14H9BrFNO3/c15-11-4-2-1-3-10(11)12(18)8-20-14(19)9-5-6-17-13(16)7-9/h1-7H,8H2
- InChI Key: WFRUUJAATAEYQG-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(COC(C1C=CN=C(C=1)F)=O)=O
Computed Properties
- Exact Mass: 336.97498g/mol
- Monoisotopic Mass: 336.97498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 56.3Ų
2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6726799-0.05g |
2-(2-bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate |
1797858-16-2 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate
Introduction to 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate (CAS No. 1797858-16-2)
2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate (CAS No. 1797858-16-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising potential in various therapeutic applications. The combination of a bromophenyl group and a fluoropyridine carboxylate moiety endows this compound with distinct chemical and biological properties, making it a valuable candidate for further investigation.
The molecular formula of 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate is C16H11BrFNO3, with a molecular weight of approximately 363.16 g/mol. The presence of the bromine and fluorine atoms introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These features make it particularly interesting for researchers exploring new drug candidates with enhanced pharmacological profiles.
In recent studies, 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate has been evaluated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity against kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders. Preliminary data suggest that this compound may exhibit selective inhibition of certain kinases, potentially offering a new therapeutic approach.
The synthesis of 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the bromophenyl ketone intermediate and the subsequent coupling with the fluoropyridine carboxylic acid derivative. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis route, making it more efficient and scalable for industrial applications.
Beyond its potential as a kinase inhibitor, 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate has also been investigated for its antimicrobial properties. In vitro studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This finding opens up possibilities for developing new antibiotics to combat drug-resistant bacterial strains, a growing concern in global healthcare.
To further explore the biological activity of 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate, several preclinical studies have been conducted using cell lines and animal models. These studies have provided valuable insights into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo.
In addition to its therapeutic potential, 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate has also been studied for its use in chemical biology research tools. Its unique structure makes it an excellent probe for investigating protein-protein interactions and signaling pathways in living cells. By labeling this compound with fluorescent tags or other detectable moieties, researchers can track its cellular localization and interactions with target proteins in real-time.
The future development of 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate will likely involve extensive preclinical testing to validate its safety and efficacy before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for accelerating this process and bringing this promising compound closer to clinical application.
In conclusion, 2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate (CAS No. 1797858-16-2) represents a fascinating molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting candidate for further investigation and development as a potential therapeutic agent or research tool.
1797858-16-2 (2-(2-Bromophenyl)-2-oxoethyl 2-fluoropyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)